![molecular formula C7H6ClN3O2S B6151941 6-chloro-1H-indazole-3-sulfonamide CAS No. 2172106-21-5](/img/no-structure.png)
6-chloro-1H-indazole-3-sulfonamide
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Description
6-chloro-1H-indazole-3-sulfonamide is a chemical compound with the molecular formula C7H6ClN3O2S and a molecular weight of 231.66 . It belongs to the class of indazole compounds .
Synthesis Analysis
Indazole derivatives have been synthesized using various synthetic methodologies . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of this compound consists of a core indazole ring, which is a bicyclic compound consisting of fused benzene and pyrazole rings . The indazole ring is substituted at the 6th position with a chlorine atom and at the 3rd position with a sulfonamide group .Chemical Reactions Analysis
Indazole compounds, including this compound, can undergo various chemical reactions. For instance, they can react under alkaline conditions with common electrophiles such as alkyl halides to undergo nucleophilic substitution reactions, yielding corresponding N-alkylated derivatives .Safety and Hazards
Future Directions
Indazole derivatives have been used for the synthesis of kinase inhibitors and have shown potential in the treatment of various cancers . Therefore, the medicinal properties of indazole derivatives, including 6-chloro-1H-indazole-3-sulfonamide, could be explored further for the treatment of various pathological conditions .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-1H-indazole-3-sulfonamide involves the reaction of 6-chloro-1H-indazole with sulfamic acid to form the sulfonamide derivative.", "Starting Materials": [ "6-chloro-1H-indazole", "sulfamic acid", "acetic anhydride", "sodium acetate", "chloroform", "ethanol" ], "Reaction": [ "Dissolve 6-chloro-1H-indazole in chloroform", "Add sulfamic acid and stir the mixture at room temperature for 30 minutes", "Add acetic anhydride and sodium acetate to the mixture and heat at 80°C for 2 hours", "Cool the mixture and filter the precipitate", "Wash the precipitate with ethanol and dry it to obtain 6-chloro-1H-indazole-3-sulfonamide" ] } | |
CAS RN |
2172106-21-5 |
Molecular Formula |
C7H6ClN3O2S |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
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